Cas no 953221-69-7 (5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate)

• Product Name: 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate
• CAS No: 953221-69-7
• MF: C₁₉H₁₆FNO₅
• MW: 357.332448959351
• CID: 5857331
• PubChem ID: 16869675
• Update Time: 2025-05-24

5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dimethoxy-, [5-(4-fluorophenyl)-3-isoxazolyl]methyl ester
• (5-(4-fluorophenyl)isoxazol-3-yl)methyl 2,4-dimethoxybenzoate
• [5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2,4-dimethoxybenzoate
• 953221-69-7
• AKOS024652871
• F2496-0416
• 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate

• Inchi： 1S/C19H16FNO5/c1-23-15-7-8-16(18(10-15)24-2)19(22)25-11-14-9-17(26-21-14)12-3-5-13(20)6-4-12/h3-10H,11H2,1-2H3
• InChI Key： QKQXFOSCYZBDGP-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC=C(F)C=C2)ON=1)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 357.10125077g/mol
• Monoisotopic Mass: 357.10125077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 532.3±45.0 °C(Predicted)
• pka: -4.35±0.38(Predicted)

Additional information on 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate

5-(4-Fluorophenyl)-1,2-Oxazol-3-ylmethyl 2,4-Dimethoxybenzoate: A Comprehensive Overview

The compound 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate (CAS No. 953221-69-7) is a structurally complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a 1,2-oxazole ring, a fluorophenyl group, and methoxy substituents, which contribute to its versatile chemical properties. Recent studies have highlighted its role in advanced materials development and pharmaceutical applications.

5-(4-Fluorophenyl)-1,2-Oxazol-3-ylmethyl 2,4-Dimethoxybenzoate exhibits a distinctive molecular structure that makes it highly suitable for use in organic synthesis. The 1,2-oxazole ring is known for its aromaticity and stability, which enhances the compound's reactivity in various chemical reactions. Additionally, the presence of the fluorophenyl group introduces electronic effects that can be exploited in the design of new materials with tailored properties. Recent research has demonstrated its utility in the synthesis of advanced polymers and hybrid materials.

The synthesis of 5-(4-fluorophenyl)-1,2-Oxazol-3-ylmethyl 2,4-Dimethoxybenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the methoxy groups into the molecule significantly influences its solubility and reactivity. These groups also play a crucial role in stabilizing the molecule during reactions, making it a valuable intermediate in the production of more complex organic compounds.

Recent studies have focused on the application of 5-(4-fluorophenyl)-1,2-Oxazol-3-ylmethyl 2,4-Dimethoxybenzoate in pharmaceutical chemistry. Its unique structure allows for interactions with biological systems, making it a promising candidate for drug delivery systems and bioactive molecules. Researchers have explored its potential as a carrier for targeted drug delivery due to its ability to form stable complexes with therapeutic agents.

In terms of physical properties, 5-(4-fluorophenyl)-1,2-Oxazol-3-ylmethyl 2,4-Dimethoxybenzoate exhibits high thermal stability and excellent solubility in organic solvents. These characteristics make it ideal for use in high-performance materials such as optoelectronic devices and advanced composites. Recent advancements in materials science have leveraged these properties to develop novel materials with enhanced mechanical and electronic performance.

The compound's chemical stability and reactivity also make it a valuable tool in academic research. Its ability to undergo various transformations under controlled conditions has made it a popular choice among chemists for exploring new reaction pathways and mechanisms. Recent publications have highlighted its role in the development of green chemistry methods and sustainable synthetic routes.

In conclusion, 5-(4-fluorophenyl)-1,2-Oxazol-3-ylmethyl 2,4-Dimethoxybenzoate (CAS No. 953221-69-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and favorable chemical properties continue to drive innovation in organic synthesis, materials science, and pharmaceutical chemistry. As research progresses, this compound is expected to play an even more significant role in advancing cutting-edge technologies and developing novel solutions to complex scientific challenges.